Cas no 2228159-86-0 (2,6-dimethoxy-4-2-(methylamino)propan-2-ylphenol)

• Product Name: 2,6-dimethoxy-4-2-(methylamino)propan-2-ylphenol
• CAS No: 2228159-86-0
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5807642
• PubChem ID: 165617019
• Update Time: 2025-06-08

2,6-dimethoxy-4-2-(methylamino)propan-2-ylphenol Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-4-2-(methylamino)propan-2-ylphenol
• 2,6-dimethoxy-4-[2-(methylamino)propan-2-yl]phenol
• 2228159-86-0
• EN300-1805958

• Inchi： 1S/C12H19NO3/c1-12(2,13-3)8-6-9(15-4)11(14)10(7-8)16-5/h6-7,13-14H,1-5H3
• InChI Key： AOSAXZLPEBUCDO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C(C)(C)NC)OC)O

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.7Ų

Additional information on 2,6-dimethoxy-4-2-(methylamino)propan-2-ylphenol

Comprehensive Overview of 2,6-Dimethoxy-4-2-(Methylamino)propan-2-ylphenol (CAS No. 2228159-86-0)

2,6-Dimethoxy-4-2-(methylamino)propan-2-ylphenol (CAS No. 2228159-86-0) is a chemically synthesized phenolic compound with a unique structural framework. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and therapeutic interventions. The presence of methoxy and methylamino functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a precursor in the development of novel central nervous system (CNS) agents and anti-inflammatory drugs.

The compound's CAS number 2228159-86-0 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, 2,6-dimethoxy-4-2-(methylamino)propan-2-ylphenol, reflects its precise molecular architecture, which includes a phenol core substituted with dimethoxy and methylamino-propanol groups. This structural complexity contributes to its unique physicochemical properties, such as solubility in organic solvents and stability under controlled conditions. These characteristics are essential for its utility in high-throughput screening (HTS) and medicinal chemistry applications.

In recent years, the demand for 2,6-dimethoxy-4-2-(methylamino)propan-2-ylphenol has surged due to its potential role in addressing neurodegenerative diseases and chronic pain management. With the rise of precision medicine, researchers are exploring its interactions with specific biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels. These studies align with current trends in personalized therapeutics and drug repurposing, making the compound a focal point in modern pharmacology.

From a synthetic chemistry perspective, the compound's CAS No. 2228159-86-0 is often associated with advanced organic synthesis techniques, including catalyzed cross-coupling reactions and protecting group strategies. Its synthesis typically involves multi-step processes that require stringent quality control to ensure purity and yield. This aspect is particularly relevant to industries focused on active pharmaceutical ingredients (APIs) and fine chemicals, where reproducibility and scalability are paramount.

The growing interest in sustainable chemistry has also influenced research around 2,6-dimethoxy-4-2-(methylamino)propan-2-ylphenol. Scientists are investigating greener synthetic routes, such as biocatalysis and flow chemistry, to reduce environmental impact. These efforts resonate with global initiatives like the Green Chemistry Principles, which emphasize waste reduction and energy efficiency. As a result, the compound is increasingly featured in discussions about eco-friendly drug manufacturing and circular economy practices.

In summary, 2,6-dimethoxy-4-2-(methylamino)propan-2-ylphenol (CAS No. 2228159-86-0) represents a promising candidate for diverse scientific and industrial applications. Its structural uniqueness, combined with its potential therapeutic benefits, positions it as a valuable asset in the fields of drug discovery, chemical biology, and material science. Ongoing research will likely uncover new dimensions of its utility, further solidifying its importance in contemporary science.